Cas no 2680799-92-0 (benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate)

• Product Name: benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate
• CAS No: 2680799-92-0
• MF: C₁₅H₁₃Br₂NO₃
• MW: 415.076622724533
• CID: 5623917
• PubChem ID: 165926017
• Update Time: 2025-06-07

benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303783
• benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate
• 2680799-92-0

• Inchi： 1S/C15H13Br2NO3/c1-20-11-7-12(16)14(13(17)8-11)18-15(19)21-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： AABWOTDTGISYMU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(=O)OCC1C=CC=CC=1)Br)OC

Computed Properties

• Exact Mass: 414.92417g/mol
• Monoisotopic Mass: 412.92622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate

Introduction to Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate (CAS No. 2680799-92-0)

Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate, with the chemical identifier CAS No. 2680799-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 2,6-dibromo-4-methoxyphenyl group, make it a subject of interest for further investigation into its pharmacological properties.

The synthesis and characterization of Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate involve meticulous chemical processes that ensure high purity and yield. The 2,6-dibromo-4-methoxyphenyl moiety is a key structural component that contributes to the compound's unique interactions with biological targets. This group is known to enhance binding affinity and selectivity, making it valuable in the design of novel drugs targeting specific pathways.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their ability to modulate various biological processes. Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The bromine atoms in the 2,6-dibromo-4-methoxyphenyl group contribute to the compound's lipophilicity, which can influence its absorption and distribution within biological systems.

One of the most compelling aspects of Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate is its versatility in drug design. Researchers have explored its derivatives to optimize pharmacokinetic properties and enhance therapeutic efficacy. The carbamate functional group is particularly useful in creating prodrugs that release active compounds in targeted tissues or under specific physiological conditions. This approach has shown promise in improving drug delivery systems and reducing side effects.

The latest advancements in computational chemistry have enabled more accurate predictions of the biological activity of Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These findings have guided experimental designs aimed at validating computational predictions and refining drug candidates for clinical trials.

The pharmacological profile of Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate has been further elucidated through preclinical studies. These investigations have revealed promising results in terms of anti-inflammatory and antitumor activities. The compound's ability to modulate key signaling pathways has made it a candidate for further development into therapeutic agents. Additionally, its structural similarity to known bioactive molecules suggests potential synergistic effects when combined with other drugs.

In conclusion, Benzyl N-(2,6-dibromo-4-methoxyphenyl)carbamate (CAS No. 2680799-92-0) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable compound for developing new treatments for various diseases. As research continues to uncover more about its mechanisms of action and potential applications, this compound is poised to play a crucial role in future medical innovations.